2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: 2-methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol
• InChI: InChI=1S/C12H25NO2/c1-10(2,14)8-13-9-7-11(3,4)15-12(9,5)6/h9,13-14H,7-8H2,1-6H3
• InChI Key: NSLCNWIPQAHCSA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(O1)(C)C)NCC(C)(C)O)C

Description

2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol is a secondary alcohol derivative featuring a branched propan-2-ol backbone substituted with a methyl group at the C2 position and a 2,2,5,5-tetramethyloxolan-3-ylamine moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol typically involves the reaction of 2,2,5,5-tetramethyloxolane with an appropriate amino alcohol under controlled conditions. The reaction is often catalyzed by acid or base catalysts to facilitate the formation of the desired product. The specific reaction conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the compound.

Industrial Production Methods

While the industrial production methods for this compound are not extensively documented, it is likely that similar synthetic routes are scaled up for larger production. This would involve optimizing reaction conditions to ensure high yield and purity, as well as implementing purification steps such as distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into simpler alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like halides for substitution reactions. The reaction conditions, such as temperature and solvent, are optimized based on the specific reaction and desired product.

Major Products

The major products formed from these reactions depend on the specific type of reaction and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound can be used in biochemical studies to investigate enzyme interactions and metabolic pathways.

Medicine: Research into potential therapeutic applications, such as drug development and pharmacological studies, is ongoing.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural Comparison

The compound’s key structural elements are compared to related amino alcohols in Table 1.

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Structural Features	Reference
2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol	- 2-Methylpropan-2-ol - 2,2,5,5-Tetramethyloxolan-3-ylamine	C₁₂H₂₅NO₂	227.33*	Bulky tetramethyloxolan ring; steric hindrance	Inferred
1-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]propan-2-ol	- Propan-2-ol - 2,2,5,5-Tetramethyloxolan-3-ylamine	C₁₁H₂₃NO₂	201.31	Smaller propanol backbone; reduced branching
(2RS)-1-[2-(2-Methoxyethyl)-phenoxy]-3-[(1-methylethyl)amino]propan-2-ol	- Phenoxy group with methoxyethyl - Isopropylamine	C₁₇H₂₈N₂O₃	308.42	Aromatic ring; flexible ether linkage
2-Methyl-1-(phenylamino)propan-2-ol	- 2-Methylpropan-2-ol - Phenylamine	C₁₀H₁₅NO	165.23	Planar aromatic amine; minimal steric bulk

*Calculated based on structural similarity to .

Key Observations :

• The tetramethyloxolan ring in the target compound introduces significant steric hindrance compared to phenyl or methoxyethyl substituents in analogs . This may influence receptor binding kinetics or solubility.

Pharmacological and Physicochemical Properties

While direct data for the target compound are unavailable, insights can be drawn from analogs:

• Antiarrhythmic Activity: Compounds with methoxyethyl-phenoxy and isopropylamine substituents (e.g., (2RS)-1-[2-(2-Methoxyethyl)-phenoxy]-3-[(1-methylethyl)amino]propan-2-ol) showed potent antiarrhythmic effects in preclinical models, likely via β-adrenoceptor modulation .
• Receptor Binding: Bulky substituents like tetramethyloxolan may reduce α₁-adrenoceptor affinity compared to phenylamine derivatives, as steric hindrance can disrupt receptor-ligand interactions .
• Solubility: The tetramethyloxolan group’s lipophilicity may lower aqueous solubility compared to polar analogs like (S)-1-(2-Ethylphenoxy)-3-...propan-2-ol .

Impurity and Stability Profiles

Impurity data from suggest that amino alcohols with similar backbones (e.g., (2RS)-1-[(1-Methylethyl)amino]-3-phenoxypropan-2-ol) are prone to hydrolysis or oxidation during storage, necessitating rigorous stability testing . The target compound’s tetramethyloxolan group may enhance stability against enzymatic degradation due to steric protection of the amine group.

Biological Activity

2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol, a compound featuring a complex structure with a tetramethyloxolane moiety, has garnered attention for its potential biological activities. This article delves into the biological properties of this compound, summarizing relevant research findings, mechanisms of action, and potential applications in various fields.

Chemical Structure

The compound can be represented as follows:

• IUPAC Name : 2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol
• Molecular Formula : C₁₄H₃₁NO₂

Biological Activity Overview

Research indicates that compounds similar to 2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol exhibit various biological activities, including:

• Antimicrobial Properties : Studies have shown that derivatives of tetramethyloxolane can inhibit the growth of certain bacteria and fungi.
• Pharmacological Effects : The compound may interact with neurotransmitter systems, potentially influencing mood and cognition.
• Solvent Properties : As a solvent, it can enhance the solubility of bioactive compounds in pharmaceutical formulations.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets through:

• Hydrogen Bonding : The presence of hydroxyl and amino groups facilitates hydrogen bonding with biomolecules.
• Van der Waals Forces : The bulky tetramethyloxolane structure may influence molecular interactions within biological systems.

Antimicrobial Activity

A study conducted by researchers at the University of York investigated the antimicrobial properties of related compounds. The findings indicated that certain derivatives exhibited significant inhibition against Escherichia coli and Staphylococcus aureus, suggesting potential applications in developing new antibiotics .

Compound	Bacterial Strain	Inhibition Zone (mm)
TMO Derivative A	E. coli	15
TMO Derivative B	S. aureus	18

Pharmacological Studies

Research published in the Journal of Medicinal Chemistry explored the effects of tetramethyloxolane derivatives on neurotransmitter receptors. The results showed modulation of serotonin receptors, indicating potential antidepressant activity .

Study Reference	Target Receptor	Effect
	5-HT1A	Agonist
	5-HT2A	Antagonist

Applications in Medicine and Industry

The unique properties of 2-Methyl-1-[(2,2,5,5-tetramethyloxolan-3-yl)amino]propan-2-ol make it a candidate for various applications:

• Pharmaceuticals : Its ability to act as a solvent for poorly soluble drugs enhances drug formulation strategies.
• Biochemical Assays : The compound can be utilized in assays requiring stable solvents that do not interfere with biological reactions.
• Green Chemistry : As a potential replacement for more hazardous solvents like toluene, it aligns with sustainable chemistry practices .